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Compound of Interest |

Compound Name: 7-Butyloxepan-2-one
CAS No.: 5579-78-2
Cat. No.: B1196112
- 7

-Decalactone, Epsilon-decalactone, 6-butylhexan-6-olide.

Abstract & Scientific Rationale
While
-decalactone (5-membered ring) and

-decalactone (6-membered ring) are ubiquitous insect pheromones (e.g., in Scarabaeidae and
Lepidoptera), the 7-membered ring analog, 7-butyloxepan-2-one, occupies a critical niche in
modern pheromone research.[1]

Its application is twofold:

o Olfactory Structure-Activity Relationship (SAR) Probe: It is used to challenge Pheromone
Binding Proteins (PBPs) and Olfactory Receptors (ORSs) to determine the steric limits of
ligand binding pockets. If an insect responds to the

- and
- forms but not the
- form, researchers can map the volumetric constraints of the receptor.

» Biodegradable Dispenser Matrix: Through Ring-Opening Polymerization (ROP), 7-
butyloxepan-2-one yields poly(
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-decalactone), a biodegradable, hydrophobic polymer used to encapsulate volatile
pheromones for controlled, zero-order release in field mating disruption.

Chemical Properties & Handling[2]

o Purity Requirement: >98% (GC grade) is required for electrophysiology to avoid false
positives from

-lactone impurities.

 Chirality: The molecule possesses a chiral center at C7.[2] Most commercial sources are
racemic. For precise SAR studies, enantioselective synthesis or chiral HPLC separation is
required to isolate (R)- and (S)- enantiomers.

« Stability: Hydrolytically stable in neutral pH but susceptible to ring-opening in basic
conditions. Store at 4°C under Argon.

Property Value Relevance to Protocol

Matches volatility profile of

Molecular Weight 170.25 g/mol

common moth pheromones.

N ) High persistence; suitable for

Boiling Point ~270°C o

long-duration field lures.

Lipophilic; crosses antennal
LogP ~2.9 (Est) ) o

sensilla lymph efficiently.

Potential kairomone for
Odor Profile Herbal, Spicy, Fruity frugivorous pests (e.g.,

Drosophila).

Application I: Olfactory Receptor Deorphanization
(SAR Studies)

Objective: To determine the "tuning width" of lactone receptors in target insects (e.g., Popillia
japonica, Osmoderma eremita).
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Mechanistic Insight

Insect olfactory receptors often exhibit "promiscuity” within a chemical class. By presenting the
7-membered ring (

) alongside the natural 5- (
) and 6- (

) membered pheromones, researchers can define the steric cutoff of the receptor's binding
pocket.

Protocol: Single Sensillum Recording (SSR)

Scope: Electrophysiological recording from individual trichoid sensilla.

Materials

e Stimulus: 7-butyloxepan-2-one (diluted in Hexane).
» Controls: Hexane (Solvent blank),

-decalactone (Positive control).

e Equipment: Tungsten microelectrodes, AC/DC amplifier (e.g., Syntech IDAC), Humidified air
delivery system.

Workflow

o Preparation: Mount the insect (immobilized) under the microscope. Ground the reference
electrode in the eye or hemolymph.

e Mapping: Locate pheromone-sensitive sensilla using the known pheromone (

-decalactone).

e Challenge:
o Apply a 0.5-second puff of air containing 7-butyloxepan-2-one (10 ug on filter paper).

o Record the spike frequency (action potentials/sec) for 2 seconds post-stimulus.
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e Analysis: Compare the response profile.
o Strong Response: Receptor has a large, flexible pocket (broad tuning).

o No Response: Receptor is sterically constrained to 5- or 6-membered rings (narrow
tuning).

Receptor Logic

Identify Target Sensillum

(via Gamma-Lactone) B Epsilon ring is larger (7-membered) than natural Gamma (5-membered)

Stimulus Delivery

Challenge with
7-butyloxepan-2-one (Epsilon)

e e

i Conclusion: E 1 Conclusion: i
i Broadly Tuned Receptor | 1 Steric Exclusion !
! (Low Specificity) i i (High Specificity) |

Click to download full resolution via product page

Figure 1: Decision logic for using 7-butyloxepan-2-one to map olfactory receptor specificity.

Application lI: Sustainable Pheromone Dispenser
Engineering

Objective: Synthesize Poly(
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-decalactone) (PEDL) matrices to encapsulate volatile pheromones for mating disruption.
Rationale: Unlike standard paraffin or rubber septa, PEDL is a "green" polymer derived from
the monomer itself. It degrades into non-toxic hydroxy acids, making it ideal for agricultural use.

Protocol: Ring-Opening Polymerization (ROP) for Matrix
Formulation

Note: This protocol converts the "topic molecule” into a functional delivery device.

Materials

e Monomer: 7-butyloxepan-2-one (dried over CaH

).

o Catalyst: Tin(ll) 2-ethylhexanoate (Sn(Oct)

)

e Initiator: Benzyl alcohol.

o Active Ingredient (Al): The target insect pheromone (e.g., Z-7-dodecenyl acetate).

Step-by-Step Methodology

e Polymerization:
o In a glovebox (inert atmosphere), mix 7-butyloxepan-2-one (Monomer) with Sn(Oct)

(0.1 mol%) and Benzyl alcohol (1 mol%).

o Heat to 110°C for 24 hours.
o Result: A viscous, amorphous polymer (Poly-
-decalactone).
e Loading (Co-solvent Method):

o Dissolve the resulting polymer in Dichloromethane (DCM).
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o Add the Active Ingredient (Pheromone) at a 10:1 Polymer:Pheromone ratio.

o Stir until homogenous.

e Casting/Forming:

o Cast the solution into molds (e.g., hollow fibers or beads).

o Evaporate the DCM solvent under vacuum.

o Field Deployment:

o The resulting elastomeric bead releases the pheromone via diffusion through the polymer
matrix. The degradation of the poly-lactone backbone over 3-6 months ensures zero-order
release kinetics (steady state), preventing the "burst effect” common in rubber septa.
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Figure 2: Workflow for converting 7-butyloxepan-2-one into a biodegradable pheromone
delivery matrix.

Behavioral Assays: Kairomone Potential

While not a primary sex pheromone for major pests, 7-butyloxepan-2-one exhibits
“fruity/spicy" notes attractive to generalist frugivores (e.g., Drosophila suzukii, Carpophilus
beetles).
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Protocol: Y-Tube Olfactometer

o Airflow: 0.5 L/min, filtered and humidified.

Arms:

o Arm A: 10 pg 7-butyloxepan-2-one on filter paper.

o Arm B: Solvent control.

Bioassay: Release 20 starved adults (one at a time) at the downwind end.

Scoring: Record choice if the insect crosses the decision line and stays for >15 seconds.

Statistical Validation: Use a Chi-square test to determine significant attraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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